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Compound of Interest

Compound Name: YM511

CAS No.: 148869-05-0

Cat. No.: B1684272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the target specificity and selectivity of

YM511, a potent non-steroidal aromatase inhibitor. The information presented herein is

intended to support research and development efforts in endocrinology and oncology.

Core Target and Mechanism of Action
YM511 is a highly potent and selective non-steroidal aromatase inhibitor.[1][2] Aromatase, a

cytochrome P450 enzyme, is the key enzyme responsible for the final step of estrogen

biosynthesis, converting androgens (testosterone and androstenedione) into estrogens

(estradiol and estrone). By competitively inhibiting aromatase, YM511 effectively blocks the

production of estrogens.[2] This mechanism of action makes it a valuable agent for the

treatment of estrogen-dependent diseases, such as breast cancer.[1][3]

Quantitative Data on Potency and Selectivity
The following tables summarize the quantitative data on the potency and selectivity of YM511
from various in vitro and in vivo studies.
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Table 1: In Vitro Potency of YM511 against Aromatase

Assay System IC50 (nM) Reference

Human Placental Microsomes 0.12 [2]

Rat Ovary Microsomes 0.4 [2]

MCF-7 Human Breast Cancer

Cells
0.2 [3]

Table 2: In Vivo Potency of YM511

Animal Model Endpoint ED50 (mg/kg) Reference

Pregnant Mare's

Serum Gonadotropin-

treated Rats

Decrease in ovarian

estradiol
0.002 [2]

Table 3: Selectivity of YM511 against Other Steroidogenic Enzymes

Enzyme/Horm
one
Production

Assay System IC50 (nM)

Selectivity
Ratio (vs. Rat
Ovarian
Aromatase
IC50 of 0.4 nM)

Reference

Aldosterone

Production
Adrenal Cells ~2200 - 3920

~5500 - 9800

fold
[2]

Cortisol

Production
Adrenal Cells ~2200 - 3920

~5500 - 9800

fold
[2]

Testosterone

Production
Not specified ~52000 ~130,000 fold [2]

Signaling Pathway and Mechanism of Action
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The following diagram illustrates the estrogen biosynthesis pathway and the inhibitory action of

YM511.
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Primary Target Off-Targets (Significantly Lower Affinity)

YM511

Aromatase

High Potency
(IC50: 0.12-0.4 nM)

Aldosterone Synthase

Low Potency
(>5500-fold higher IC50)

11β-Hydroxylase (Cortisol Synthesis)

Low Potency
(>5500-fold higher IC50)

17β-Hydroxysteroid Dehydrogenase
(Testosterone Synthesis)

Very Low Potency
(>130,000-fold higher IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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